Cas no 117186-02-4 (3-Methyl-5-(trifluoromethyl)benzoic Acid)

3-Methyl-5-(trifluoromethyl)benzoic Acid Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethyl)benzoic acid
• 3-Methyl-5-trifluoromethyl-benzoic acid
• Benzoic acid,3-methyl-5-(trifluoromethyl)-
• 3-Carboxy-5-methylbenzotrifluoride
• 3-METHYL-5-TRIFLUOROMETHYLBENZOIC ACID
• RARECHEM AL BO 2140
• Benzoic acid, 3-methyl-5-(trifluoromethyl)-
• PubChem16302
• 3-METHYL-5-(TRIFLUOROMETHYL)BENZOICACID
• KSC495M6N
• QJSRENHDYMAJIL-UHFFFAOYSA-N
• SBB093239
• PC0448
• CL8095
• TRA0088270
• AB09380
• FCH13
• 3-methyl-5-(trifluoromethyl)benzoic acid
• SY106781
• A20400
• AKOS015956003
• PS-8151
• MFCD01631590
• 117186-02-4
• DTXSID10379597
• CS-W015423
• QJSRENHDYMAJIL-UHFFFAOYSA-M
• AM807413
• EN300-1654495
• FT-0616101
• SCHEMBL2926459
• 3-methyl-5-(trifluoromethyl)benzoic Acid
• +Expand

• MDL： MFCD01631590
• InChIKey： QJSRENHDYMAJIL-UHFFFAOYSA-N
• Inchi： 1S/C9H7F3O2/c1-5-2-6(8(13)14)4-7(3-5)9(10,11)12/h2-4H,1H3,(H,13,14)
• SMILES： FC(C1C([H])=C(C(=O)O[H])C([H])=C(C([H])([H])[H])C=1[H])(F)F

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.04
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.71200
• PSA: 37.30000
• Refractive Index: 1.478
• Boiling Point: 257.1±40.0 ºC (760 Torr),
• Melting Point: No data available
• Flash Point: 109.3±27.3 ºC,
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),

3-Methyl-5-(trifluoromethyl)benzoic Acid Security Information

• Safety Term：S26-36
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：warning

3-Methyl-5-(trifluoromethyl)benzoic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters